Cas no 1893716-70-5 (Carbamic acid, N-(2-cyclobutyl-2-oxoethyl)-N-methyl-, 1,1-dimethylethyl ester)

Carbamic acid, N-(2-cyclobutyl-2-oxoethyl)-N-methyl-, 1,1-dimethylethyl ester is a specialized organic compound featuring a cyclobutyl ketone moiety and a tert-butyl carbamate group. Its structure offers versatility as an intermediate in synthetic organic chemistry, particularly in the development of pharmaceuticals and agrochemicals. The tert-butyl ester group enhances stability, facilitating handling and storage, while the N-methyl and cyclobutyl ketone functionalities provide reactive sites for further derivatization. This compound is valued for its potential in constructing complex molecular architectures, enabling precise modifications in drug discovery and fine chemical synthesis. Its well-defined reactivity profile makes it a useful building block for targeted synthetic applications.
Carbamic acid, N-(2-cyclobutyl-2-oxoethyl)-N-methyl-, 1,1-dimethylethyl ester structure
1893716-70-5 structure
Product Name:Carbamic acid, N-(2-cyclobutyl-2-oxoethyl)-N-methyl-, 1,1-dimethylethyl ester
CAS No:1893716-70-5
MF:C12H21NO3
MW:227.300043821335
CID:5292705
Update Time:2025-10-19

Carbamic acid, N-(2-cyclobutyl-2-oxoethyl)-N-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, N-(2-cyclobutyl-2-oxoethyl)-N-methyl-, 1,1-dimethylethyl ester
    • Inchi: 1S/C12H21NO3/c1-12(2,3)16-11(15)13(4)8-10(14)9-6-5-7-9/h9H,5-8H2,1-4H3
    • InChI Key: AVPBKPBNFMUYOM-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)N(CC(C1CCC1)=O)C

Carbamic acid, N-(2-cyclobutyl-2-oxoethyl)-N-methyl-, 1,1-dimethylethyl ester Pricemore >>

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Additional information on Carbamic acid, N-(2-cyclobutyl-2-oxoethyl)-N-methyl-, 1,1-dimethylethyl ester

Comprehensive Overview of Carbamic acid, N-(2-cyclobutyl-2-oxoethyl)-N-methyl-, 1,1-dimethylethyl ester (CAS No. 1893716-70-5)

Carbamic acid, N-(2-cyclobutyl-2-oxoethyl)-N-methyl-, 1,1-dimethylethyl ester (CAS 1893716-70-5) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This ester derivative features a unique cyclobutyl ring and a tert-butyl ester group, making it a valuable intermediate for synthesizing bioactive molecules. Its molecular structure combines a carbamate backbone with a ketone functionality, offering versatile reactivity for further modifications. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzymes and receptors involved in metabolic disorders.

The growing interest in CAS 1893716-70-5 aligns with the demand for novel small-molecule modulators in precision medicine. Recent studies highlight its role as a precursor for protease inhibitors and kinase inhibitors, addressing trending topics like personalized therapeutics and cancer immunotherapy. Its N-methyl and cyclobutyl moieties enhance lipophilicity, improving membrane permeability—a critical factor in optimizing oral bioavailability for next-generation drugs. These properties make it a subject of frequent queries in scientific databases and AI-driven drug design platforms.

From a synthetic chemistry perspective, Carbamic acid, N-(2-cyclobutyl-2-oxoethyl)-N-methyl-, 1,1-dimethylethyl ester exemplifies modern green chemistry principles. Its preparation often employs catalyzed coupling reactions, minimizing waste generation—a hotspot in sustainable pharma manufacturing. Analytical techniques like HPLC-MS and NMR are essential for characterizing its purity, as impurities may affect downstream applications in high-throughput screening. The compound’s stability under ambient conditions also makes it suitable for global supply chains, a key consideration post-pandemic.

Emerging discussions in bioisostere replacement strategies frequently reference this compound due to its steric and electronic properties. It serves as a scaffold for designing analogs with improved selectivity, addressing challenges in GPCR-targeted drugs. Furthermore, its tert-butyloxycarbonyl (Boc) group enables selective deprotection during multi-step syntheses, a feature valued in peptide mimetics development. Such attributes have spurred patent filings and collaborations across academia and biotech industries.

In agrochemical innovation, derivatives of CAS 1893716-70-5 show promise as plant growth regulators by modulating hormone pathways. This aligns with the surge in searches for eco-friendly crop enhancers amid climate change concerns. Regulatory agencies emphasize rigorous ecotoxicity assessments, which this compound’s low persistence profile may facilitate. Its structural motifs are also being investigated for pest resistance management, offering alternatives to conventional pesticides.

To conclude, Carbamic acid, N-(2-cyclobutyl-2-oxoethyl)-N-methyl-, 1,1-dimethylethyl ester represents a nexus of interdisciplinary research. Its adaptability across life sciences and alignment with industry 4.0 trends—such as AI-aided molecular modeling—ensure sustained relevance. As synthetic methodologies advance, this compound will likely play a pivotal role in addressing unmet medical and agricultural needs while adhering to ESG (Environmental, Social, Governance) benchmarks.

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